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Compound of Interest

Compound Name: IM-54

Cat. No.: B1671732 Get Quote

Application Notes and Protocols for IM-54
For Researchers, Scientists, and Drug Development Professionals

Abstract
IM-54 is a potent and selective inhibitor of oxidative stress-induced necrosis.[1][2] These

application notes provide detailed protocols for the preparation of stock and working solutions

of IM-54 for in vitro and in vivo studies. Adherence to these guidelines will ensure solution

stability and concentration accuracy for reproducible experimental results.

Introduction to IM-54
IM-54 is a small molecule inhibitor that has demonstrated significant efficacy in protecting cells

from necrosis induced by oxidative stress, such as that caused by hydrogen peroxide (H₂O₂).

[1][2] It exhibits strong inhibitory activity with an IC₅₀ of 0.25 μM in HL-60 cells.[2] Its selective

mechanism of action makes it a valuable tool for investigating the molecular pathways of cell

death and for the development of potential therapeutic agents in conditions associated with

oxidative damage.

Physicochemical and Solubility Data
Accurate preparation of IM-54 solutions begins with an understanding of its physical and

chemical properties. This data is essential for selecting the appropriate solvent and ensuring
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the compound remains in solution during storage and experimentation.

Property Value Source

Molecular Weight 325.41 g/mol [1]

Solubility in DMSO 65 mg/mL (199.74 mM) [1]

Solubility in Ethanol 5 mg/mL [1]

Solubility in Water Insoluble [1]

Appearance Powder [1]

Note: The use of fresh, high-purity DMSO is recommended as moisture can reduce the

solubility of IM-54.[1]

Experimental Protocols
Preparation of IM-54 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of IM-54 in DMSO, a

common starting concentration for subsequent dilutions.

Materials:

IM-54 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Equilibrate IM-54: Allow the vial of IM-54 powder to reach room temperature before opening

to prevent condensation of moisture.

Weigh IM-54: Accurately weigh out the desired amount of IM-54 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.2541 mg of

IM-54 (Molecular Weight = 325.41).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the IM-54 powder.

For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until all the IM-54 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid

dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution:

Store aliquots at -80°C for long-term storage (up to 1 year).[1]

For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1]

Preparation of IM-54 Working Solutions
Working solutions are prepared by diluting the stock solution to the desired final concentration

in the appropriate cell culture medium or experimental buffer.

Materials:

IM-54 stock solution (10 mM in DMSO)

Sterile cell culture medium or experimental buffer

Sterile tubes for dilution

Calibrated micropipettes and sterile tips
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM IM-54 stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution required to achieve the

desired final concentration in your experimental volume. The following formula can be used:

M₁V₁ = M₂V₂

Where:

M₁ = Concentration of the stock solution (e.g., 10 mM)

V₁ = Volume of the stock solution to be added

M₂ = Desired final concentration of the working solution (e.g., 10 µM)

V₂ = Final volume of the working solution

Example: To prepare 1 mL of a 10 µM working solution: (10,000 µM) * V₁ = (10 µM) * (1000

µL) V₁ = 1 µL

Prepare Working Solution: Add the calculated volume of the IM-54 stock solution to the

appropriate volume of cell culture medium or buffer. In the example above, add 1 µL of the

10 mM stock solution to 999 µL of medium.

Mix Thoroughly: Gently mix the working solution by pipetting up and down or by gentle

vortexing.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment.

Important Consideration: The final concentration of DMSO in the working solution should be

kept as low as possible (typically <0.5%) to avoid solvent-induced cellular toxicity. Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.
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Visualizations
Experimental Workflow for Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing IM-54 stock and working solutions.
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Caption: IM-54 selectively inhibits oxidative stress-induced necrosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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